Cas no 115665-07-1 (4-Isoxazolecarboxylicacid, 3,5-bis(4-chlorophenyl)-, methyl ester)

• Product Name: 4-Isoxazolecarboxylicacid, 3,5-bis(4-chlorophenyl)-, methyl ester
• CAS No: 115665-07-1
• MF: C₁₇H₁₁Cl₂NO₃
• MW: 348.180142641068
• CID: 130855
• PubChem ID: 14022775
• Update Time: 2025-04-19

4-Isoxazolecarboxylicacid, 3,5-bis(4-chlorophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 3,5-bis(4-chlorophenyl)-, methyl ester
• 4-Isoxazolecarboxylicacid,3,5-bis(4-chlorophenyl)-,methylester(9CI)
• 115665-07-1
• METHYL 3,5-BIS(4-CHLOROPHENYL)-1,2-OXAZOLE-4-CARBOXYLATE

• Inchi： 1S/C17H11Cl2NO3/c1-22-17(21)14-15(10-2-6-12(18)7-3-10)20-23-16(14)11-4-8-13(19)9-5-11/h2-9H,1H3
• InChI Key： ZKPONPVPJYAOFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(C(=O)OC)C(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

• Exact Mass: 347.01173
• Monoisotopic Mass: 347.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33